molecular formula C7H11O4- B8543231 2-Ethyl-4-methoxy-4-oxobutanoate CAS No. 64434-42-0

2-Ethyl-4-methoxy-4-oxobutanoate

Cat. No.: B8543231
CAS No.: 64434-42-0
M. Wt: 159.16 g/mol
InChI Key: PWVXWINMUNAXMV-UHFFFAOYSA-M
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Description

2-Ethyl-4-methoxy-4-oxobutanoate is a useful research compound. Its molecular formula is C7H11O4- and its molecular weight is 159.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

64434-42-0

Molecular Formula

C7H11O4-

Molecular Weight

159.16 g/mol

IUPAC Name

2-ethyl-4-methoxy-4-oxobutanoate

InChI

InChI=1S/C7H12O4/c1-3-5(7(9)10)4-6(8)11-2/h5H,3-4H2,1-2H3,(H,9,10)/p-1

InChI Key

PWVXWINMUNAXMV-UHFFFAOYSA-M

Canonical SMILES

CCC(CC(=O)OC)C(=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

The cleavage is advantageously carried out in the presence of molecular oxygen or of a gas which contains molecular oxygen as well as an inert gas, such as nitrogen, carbon dioxide, argon or steam. A molar ratio of formylvaleric ester to molecular oxygen of from 1:0.05 to 1:3, in particular from 1:0.2 to 1:1.5, e.g. from 1:0.5 to 1:1.25, is preferably used. This increases the catalyst life and in particular the yield of pentenoic esters. The concomitant use of molecular oxygen was not indicated, since it was known from European Patent 131,860 that methyl 5-formylvalerate is oxidized to monomethyl adipate in a yield of 96% by molecular oxygen at as low as 50° C., and it was therefore to be expected that 4- and 3-formylvaleric esters would be oxidized in a similar manner to give monomethyl 2-methylglutarate and monomethyl 3-ethylsuccinate.
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